Cas no 1435935-87-7 ((4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide)

• Product Name: (4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide
• CAS No: 1435935-87-7
• MF: C₄₄H₃₁N₄OP
• MW: 662.716910600662
• CID: 5140540
• PubChem ID: 154702986
• Update Time: 2026-03-03

(4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-[3-[5-[4-(diphenylphosphinyl)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl]-
• (4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide
• F76531
• 1435935-87-7
• 9-(3-{5-[4-(diphenylphosphoroso)phenyl]-4-phenyl-1,2,4-triazol-3-yl}phenyl)carbazole
• 9-(3-(5-(4-(Diphenylphosphoryl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)-9H-carbazole

• Inchi： 1S/C44H31N4OP/c49-50(36-19-6-2-7-20-36,37-21-8-3-9-22-37)38-29-27-32(28-30-38)43-45-46-44(48(43)34-16-4-1-5-17-34)33-15-14-18-35(31-33)47-41-25-12-10-23-39(41)40-24-11-13-26-42(40)47/h1-31H
• InChI Key： DEJPGJWMZOJDGE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C3N(C4=CC=CC=C4)C(C4=CC=C(P(C5=CC=CC=C5)(C5=CC=CC=C5)=O)C=C4)=NN=3)=C2)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 662.22354862g/mol
• Monoisotopic Mass: 662.22354862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 52.7Ų

Additional information on (4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide

Comprehensive Analysis of (4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide (CAS No. 1435935-87-7)

The compound (4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide (CAS No. 1435935-87-7) is a highly specialized organic molecule that has garnered significant attention in the fields of organic electronics and photovoltaic materials. Its unique structure, combining carbazole, triazole, and phosphine oxide moieties, makes it a promising candidate for applications in OLEDs (Organic Light-Emitting Diodes) and optoelectronic devices. Researchers are particularly interested in its electron-transporting properties and thermal stability, which are critical for enhancing the performance of next-generation displays and lighting technologies.

In recent years, the demand for energy-efficient materials has surged, driven by global trends toward sustainability and green technology. This compound’s ability to function as an efficient host material in phosphorescent OLEDs (PhOLEDs) aligns perfectly with these trends. Its high triplet energy and excellent charge mobility make it ideal for reducing energy consumption in electronic devices, a topic frequently searched by engineers and material scientists. Additionally, its synthetic versatility allows for further modifications, enabling tailored properties for specific applications.

The molecular design of 1435935-87-7 incorporates a carbazole unit, known for its hole-transporting capabilities, and a phosphine oxide group, which enhances electron injection and device stability. This dual functionality addresses a common challenge in OLED fabrication: balancing hole and electron transport to achieve optimal efficiency. Recent studies highlight its potential in flexible electronics, a rapidly growing sector due to the rise of wearable technology and foldable displays.

From a synthetic chemistry perspective, the preparation of (4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide involves multi-step reactions, including Ullmann coupling and cyclization techniques. Its high purity and yield are critical for industrial-scale production, a topic often queried by chemical manufacturers and R&D professionals. The compound’s solubility in common organic solvents also facilitates its integration into solution-processed devices, a cost-effective alternative to vacuum deposition methods.

Beyond OLEDs, this compound shows promise in solar cells, particularly in perovskite-based photovoltaics, where its electron extraction properties can improve power conversion efficiency. As the renewable energy sector expands, materials like 1435935-87-7 are increasingly explored for their role in advancing clean energy solutions. Its long-term stability under operational conditions is another key advantage, addressing durability concerns in outdoor applications.

In summary, (4-(5-(3-(9H-Carbazol-9-yl)phenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenyl)diphenylphosphine oxide (CAS No. 1435935-87-7) represents a cutting-edge material at the intersection of chemistry, materials science, and engineering. Its multifaceted applications, from displays to renewable energy, underscore its importance in modern technology. As research continues, this compound is poised to play a pivotal role in shaping the future of optoelectronic and energy-harvesting devices.